D-alpha-Methylbenzyl isothiocyanate

• CAS No.: 24277-44-9
• Product Name: D-alpha-Methylbenzyl isothiocyanate
• Molecular Formula: C9H9NS
• Molecular Weight: 163.24 g/mol
• IUPAC Name: [(1R)-1-isothiocyanatoethyl]benzene
• Standard InChI: InChI=1S/C9H9NS/c1-8(10-7-11)9-5-3-2-4-6-9/h2-6,8H,1H3/t8-/m1/s1
• Standard InChIKey: QQCJPTVZIZVKEZ-MRVPVSSYSA-N
• Isomeric SMILES: C[C@H](C1=CC=CC=C1)N=C=S
• SMILES: CC(C1=CC=CC=C1)N=C=S
• Canonical SMILES: CC(C1=CC=CC=C1)N=C=S
• Appearance: Solid powder
• Description: D-alpha-Methylbenzyl isothiocyanate is an antioxidant that induces phase II enzyme activity. It is also used as a chiral agent.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: D-alpha-Methylbenzyl isothiocyanate
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• PubChem Compound: 7015180
• Last Modified: Nov 11 2021